Cas no 361480-47-9 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide
• CAS No: 361480-47-9
• MF: C₂₅H₂₀N₂O₄S
• MW: 444.502305030823
• CID: 5979627
• PubChem ID: 4146833
• Update Time: 2025-10-31

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide
• Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-2,6-dimethoxy-
• AKOS024578195
• Oprea1_076286
• SR-01000444321-1
• EU-0039453
• SR-01000444321
• 361480-47-9
• N-(5-benzoyl-4-phenylthiazol-2-yl)-2,6-dimethoxybenzamide
• F0466-0324

• Inchi： 1S/C25H20N2O4S/c1-30-18-14-9-15-19(31-2)20(18)24(29)27-25-26-21(16-10-5-3-6-11-16)23(32-25)22(28)17-12-7-4-8-13-17/h3-15H,1-2H3,(H,26,27,29)
• InChI Key： RGCXKACVUMWBJI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 444.11437830g/mol
• Monoisotopic Mass: 444.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• pka: 7.20±0.50(Predicted)

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide

Professional Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide (CAS No. 361480-47-9)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide, identified by its Chemical Abstracts Service (CAS) number 361480-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiazole core, which is a heterocyclic structure containing sulfur and nitrogen atoms. The thiazole ring is known for its broad spectrum of biological activities, making it a valuable scaffold in drug discovery and development.

The molecular structure of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological functions. The benzoyl group at the 5-position of the thiazole ring introduces a carbonyl moiety, which can participate in hydrogen bonding interactions and influence the compound's solubility and reactivity. Additionally, the phenyl group at the 4-position of the thiazole ring adds another layer of structural complexity, potentially enhancing the molecule's binding affinity to biological targets.

The presence of dimethoxy groups at the 2 and 6 positions of the benzamide moiety further modulates the electronic properties of the molecule. These methoxy groups are electron-donating substituents that can affect the molecule's lipophilicity and metabolic stability. Such structural features are often strategically designed to optimize pharmacokinetic profiles and improve drug-like properties.

In recent years, there has been growing interest in exploring thiazole derivatives for their potential therapeutic applications. Thiazole-based compounds have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide suggests that it may interact with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The benzamide moiety is a common pharmacophore found in many bioactive molecules and is known to interact with enzymes through hydrogen bonding and other non-covalent interactions. By combining this moiety with a thiazole scaffold, researchers aim to develop molecules that can selectively inhibit or activate specific enzymatic pathways involved in disease processes.

Recent studies have highlighted the importance of structure-based drug design in optimizing therapeutic agents. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting how N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide might interact with biological targets like kinases or proteases. These studies provide valuable insights into the compound's binding affinity and mechanism of action, guiding further experimental validation.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,6-dimethoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully planned to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve the desired molecular architecture efficiently.

Evaluation of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-ylyl)-2,6-dimethoxybenzamide's biological activity typically involves in vitro assays that measure its interaction with specific targets. These assays can provide preliminary data on the compound's potency and selectivity. For instance, cell-based assays may be used to assess its ability to inhibit tumor cell proliferation or induce apoptosis in cancer cell lines. Additionally, enzyme inhibition studies can determine how effectively it interacts with relevant enzymes in disease pathways.

The pharmacokinetic properties of N-(5-benzoyl-octaphenylthiophenequinone)-4-carboxylic acid are also critical factors to consider when evaluating its potential as a therapeutic agent. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly characterized to ensure that the compound behaves favorably in vivo. Non-clinical studies using appropriate animal models can provide valuable data on these aspects before human trials are initiated.

In conclusion，N-(5-benzoyl-octaphenylthiophenequinone)-4-carboxylic acid represents an intriguing example of how structural modifications can enhance biological activity。The combination of a thiazole core with functional groups like benzoyl、phenyl、and dimethoxy substituents creates a molecule with potential therapeutic value。Further research is warranted to fully elucidate its mechanisms of action、optimize its pharmacokinetic profile、and evaluate its clinical efficacy。As our understanding of drug design evolves、compounds like this continue to serve as important tools for developing novel treatments for various diseases。